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Compound of Interest

3',5'-Dichloro-2,2,2-
Compound Name: )
trifluoroacetophenone

Cat. No.: B156584

An In-depth Technical Guide to the Safe Handling of 3',5'-Dichloro-2,2,2-
trifluoroacetophenone

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3',5'-Dichloro-2,2,2-
trifluoroacetophenone (CAS No. 130336-16-2), a versatile chemical intermediate used in the
synthesis of pharmaceuticals and agrochemicals.[1][2][3] Adherence to the following protocols
is crucial to ensure the safety of laboratory personnel and the environment.

Chemical Identification

Identifier Value

1-(3,5-dichlorophenyl)-2,2,2-trifluoroethanone[4]
[5]

Chemical Name

Synonyms 3,5-Dichloro-2,2,2-trifluoroacetophenone[1]
CAS Number 130336-16-2[1][4][6][7]

Molecular Formula CsHsCI2F30[1][8]

Molecular Weight 243.01 g/mol [1][8]

Appearance Light yellow to yellow to orange clear liquid[1]
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Hazard Identification

This substance is classified as hazardous. The following table summarizes its GHS hazard

classifications.

Hazard Class Category Hazard Statement
. o H315: Causes skin irritation[4]
Skin Irritation 2
[51[°]
o H319: Causes serious eye
Eye Irritation 2A

irritation[4][5][9]

Specific target organ toxicity — )
) 3 (Respiratory system)
single exposure

H335: May cause respiratory
irritation[4][5]

Acute toxicity, Oral 4

H302: Harmful if swallowed[4]

Hazardous to the aquatic

environment, long-term hazard

H411: Toxic to aquatic life with

long lasting effects[4]

GHS Pictograms:

ls.alt text

Signal Word: Warning[5][9]
Precautionary Statements:[4][5]
e P261: Avoid breathing mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

e P271: Use only outdoors or in a well-ventilated area.

e P273: Avoid release to the environment.

o P280: Wear protective gloves/ eye protection/ face protection.
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P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

P302+P352: IF ON SKIN: Wash with plenty of water.[9][10][11]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4][11]

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P313: If eye irritation persists: Get medical advice/attention.[4]

P362+P364: Take off contaminated clothing and wash it before reuse.[11]

P391: Collect spillage.[4]

P403+P233: Store in a well-ventilated place. Keep container tightly closed.[11]

P405: Store locked up.[11]

P501: Dispose of contents/container to an authorized hazardous or special waste collection
point in accordance with any local regulation.[4][11]

Experimental Protocols
Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles.[12] If there is a risk of splashing, a face
shield should also be worn.

Hand Protection: Wear chemical-resistant gloves such as PVC or nitrile rubber.[4] The
suitability and durability of a glove type are dependent on usage.

Skin and Body Protection: Wear protective clothing and boots.[12] A lab coat is mandatory.

Respiratory Protection: Use only in a well-ventilated area, preferably in a chemical fume
hood.[12] If exposure limits are exceeded or irritation is experienced, use a NIOSH/MSHA or
European Standard EN 149 approved respirator.[13]
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Safe Handling Procedure
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e Preparation:

o Thoroughly review the Safety Data Sheet (SDS) before starting any work.

o Ensure a safety shower and eyewash station are readily available.[12]

o Don all required personal protective equipment (PPE) as detailed in section 3.1.
e Handling:

o All work should be conducted in a well-ventilated area, preferably within a chemical fume
hood.[12]

o Avoid all personal contact, including inhalation of vapors.[4]
o Keep the container tightly closed when not in use.[12]
o Avoid contact with incompatible materials and sources of ignition.[4][12]
o Do not eat, drink, or smoke in the work area.[4]
e Storage:
o Store in a cool, dry, and well-ventilated area.[12]
o Keep the container sealed and store separately from foods and oxidizing agents.[6][7]

o Store at room temperature.[8]

First Aid Measures
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Exposure

Protocol

Eye Contact

Immediately flush eyes with plenty of running
water for at least 15 minutes, keeping eyelids
open.[12] Cold water may be used.[12] Remove
contact lenses if present and easy to do.[4]

Seek immediate medical attention.[12]

Skin Contact

Immediately wash the affected area with plenty
of water and non-abrasive soap.[12] Remove
contaminated clothing and wash it before reuse.
[12] If skin irritation occurs, seek medical
attention.[12]

Remove the victim to fresh air.[12] If breathing is

difficult, administer oxygen.[12] If not breathing,

Inhalation ) o o ) ]
give artificial respiration. Seek immediate
medical attention.
Do NOT induce vomiting.[12] Rinse mouth with
Ingestion water. Give water to the victim to drink. Seek

immediate medical attention.[12]

Accidental Release Measures
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« Initial Response:
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o Clear all personnel from the area and move upwind.[4]
o Alert the fire brigade and inform them of the location and nature of the hazard.[4]

o Avoid breathing vapors and contact with skin and eyes.[4]

e Containment and Cleanup:

[¢]

Wear appropriate PPE, including a respirator, heavy rubber gloves, and boots.[12]

o

Prevent the spillage from entering drains or water courses.[4]

[e]

Contain and absorb the spill with sand, earth, inert material, or vermiculite.[4][12]

o

Scoop up the absorbed material and place it in a suitable, labeled container for waste
disposal.[4][12]

e Decontamination:
o Ventilate the area and wash the spill site after material pickup is complete.[12]

o Decontaminate and launder all protective clothing and equipment before storing and re-
using.[4]

Physical and Chemical Properties

Property Value

Boiling Point 87 °C at 13 mmHg[1] / 265 °CJ8]
Density 1.51 g/cm3[1] / 1.506 g/cm?3[8]
Refractive Index n20/D 1.5[1] / 1.4980 to 1.5020[8]
Flash Point 114 °C[8]

Solubilit Slightly soluble in acetonitrile, chloroform, and
olubili
d methanol.[8]

Stability and Reactivity
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e Chemical Stability: Stable under normal conditions.[13]
» Conditions to Avoid: Avoid sources of ignition.[12]
e Incompatible Materials: Strong oxidizing agents.[13]

o Hazardous Decomposition Products: Emits toxic fumes under fire conditions, which may
include carbon monoxide, carbon dioxide, and hydrogen chloride gas.[12]

Toxicological Information

» Acute Effects: Harmful if swallowed.[4] Causes irritation to the skin, eyes, and respiratory
system.[4][12]

o Chronic Effects: To the best of current knowledge, the chronic health hazards of this material
have not been fully investigated.[12] Avoid prolonged exposure.[12]

Fire Fighting Measures

o Extinguishing Media: Use carbon dioxide, dry chemical powder, or alcohol/polymer foam.[12]
There is no restriction on the type of extinguisher that may be used.[4]

o Specific Hazards: The substance is non-combustible, but containers may burn.[4] It may emit
poisonous and corrosive fumes under fire conditions.[4]

» Fire Fighting Procedures: Wear a self-contained breathing apparatus and full protective
clothing to prevent contact with skin and eyes.[12]

Disposal Considerations

e Procedure: Dissolve or mix the material with a combustible solvent and burn in a chemical
incinerator equipped with an afterburner and scrubber.[12]

e Regulations: Observe all federal, state, and local environmental regulations.[12]

This technical guide is intended for use by qualified individuals trained in handling hazardous
chemicals. The information provided is based on currently available data and should not be
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considered exhaustive. Users should exercise their professional judgment in using this

information and always consult the most current Safety Data Sheet (SDS) before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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